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Compound of Interest

Compound Name: 3-Methyl-4H-pyran-4-one

Cat. No.: B15370168

Maltol is a naturally occurring organic compound that is used primarily as a flavor enhancer. It
is a white crystalline powder with a characteristic sweet, caramel-like odor.

Quantitative Data Summary

The following table summarizes the key physical properties of 3-Hydroxy-2-methyl-4H-pyran-4-
one crystals.

Physical Property Value Units

Molecular Formula C6H603

Molecular Weight 126.11 g/mol

Melting Point 160-164 °C

Boiling Point 205 °C

Density 1.046 g/mL at 25 °C
Water Solubility 1.2 g/100 mL (25°C)[1]
Vapor Pressure 0.15 Pa at 24°C

Flash Point 127.3 °C[1]

Refractive Index n20/D 1.541
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Experimental Protocols

Detailed methodologies for determining the physical properties of organic crystals like Maltol
are crucial for reproducibility and accuracy in research and drug development.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. A common and reliable
method is the capillary melting point determination.

Methodology:

Sample Preparation: A small amount of the crystalline 3-Hydroxy-2-methyl-4H-pyran-4-one is
finely powdered and packed into a capillary tube to a height of 2-3 mm.

o Apparatus: A calibrated melting point apparatus is used, which consists of a heated block
with a sample holder and a thermometer or a digital temperature sensor.

e Heating: The sample is heated at a controlled rate, typically 1-2 °C per minute, near the
expected melting point.

o Observation: The temperature at which the substance first begins to melt (the first
appearance of liquid) and the temperature at which the entire sample becomes liquid are
recorded as the melting range. For pure substances, this range is typically narrow.
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Workflow for Melting Point Determination.

Crystal Structure Determination by X-ray
Crystallography
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X-ray crystallography is a powerful technique to determine the precise arrangement of atoms
within a crystal.

Methodology:

o Crystal Growth: High-quality single crystals of 3-Hydroxy-2-methyl-4H-pyran-4-one are
grown from a suitable solvent by slow evaporation.

o Data Collection: A selected crystal is mounted on a goniometer and placed in an X-ray
diffractometer. The crystal is rotated while being irradiated with a monochromatic X-ray
beam. The diffraction pattern, consisting of a set of spots of varying intensity, is recorded on
a detector.

» Structure Solution and Refinement: The diffraction data is processed to determine the unit
cell dimensions and space group. The positions of the atoms in the crystal lattice are
determined by solving the phase problem. The initial structural model is then refined to best
fit the experimental data.
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Workflow for X-ray Crystallography.

Due to the absence of specific signaling pathway information for 3-Methyl-4H-pyran-4-one or
even the well-studied Maltol in the initial search, a diagram for signaling pathways cannot be
provided at this time. Further research into the biological activities of these compounds would
be necessary to delineate any such pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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